Cas no 105877-78-9 (1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl-)

1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl- structure
105877-78-9 structure
Product Name:1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl-
CAS No:105877-78-9
MF:C31H52N4O
MW:496.770788192749
CID:97389
PubChem ID:13714500
Update Time:2025-04-18

1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl-
    • 105877-78-9
    • SCHEMBL16602318
    • N1-Hexadecyl-N2-(4-methoxybenzyl)-N1-methyl-N2-(pyrimidin-2-yl)ethane-1,2-diamine
    • Inchi: 1S/C31H52N4O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25-34(2)26-27-35(31-32-23-18-24-33-31)28-29-19-21-30(36-3)22-20-29/h18-24H,4-17,25-28H2,1-3H3
    • InChI Key: FLTPNVQXNPFNDU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN(C1N=CC=CN=1)CCN(C)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 496.41446
  • Monoisotopic Mass: 496.41411229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 22
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.49
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